Cas no 127448-92-4 (Benzoic acid,4-(2,6-dihydroxybenzoyl)-3-formyl-5-hydroxy-)

• Product Name: Benzoic acid,4-(2,6-dihydroxybenzoyl)-3-formyl-5-hydroxy-
• CAS No: 127448-92-4
• MF: C₁₅H₁₀O₇
• MW: 302.235704898834
• CID: 161950
• Update Time: 2025-04-19

Benzoic acid,4-(2,6-dihydroxybenzoyl)-3-formyl-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2,6-dihydroxybenzoyl)-3-formyl-5-hydroxy-
• 4-(2,6-Dihydroxybenzoyl)-3-formyl-5-hydroxybenzoic acid
• Tan 931
• Tan-931

• Inchi： 1S/C15H10O7/c16-6-8-4-7(15(21)22)5-11(19)12(8)14(20)13-9(17)2-1-3-10(13)18/h1-6,17-19H,(H,21,22)
• InChI Key： INVAPAXTQZQLGN-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)O)=CC(C=O)=C1C(C1C(=CC=CC=1O)O)=O

Computed Properties

• Exact Mass: 302.0426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 33
• XLogP3: 1.7

Experimental Properties

• PSA: 132.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones